Cas no 1151933-49-1 (Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate)

Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate is a heterocyclic compound featuring a thiazole core substituted with an amino group at the 4-position and a pyrrolidin-1-yl moiety at the 2-position, further esterified with an ethyl group at the 5-carboxylate position. This structure imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its thiazole scaffold is known for bioactivity, while the pyrrolidine ring enhances solubility and bioavailability. The ethyl ester group offers versatility for further functionalization, such as hydrolysis or amidation. The compound is particularly useful in synthesizing analogs targeting enzyme inhibition or receptor modulation, with applications in developing therapeutics for infections, inflammation, or metabolic disorders. Its stability and synthetic accessibility further underscore its utility in research.

Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate structure

1151933-49-1 structure

Product Name:Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate

CAS No:1151933-49-1

MF:C₁₀H₁₅N₃O₂S

MW:241.310000658035

CID:4681476

PubChem ID:56766659

Update Time:2025-07-02

Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate
- Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate
- Inchi： 1S/C10H15N3O2S/c1-2-15-9(14)7-8(11)12-10(16-7)13-5-3-4-6-13/h2-6,11H2,1H3
- InChI Key： CQIDGMHBHQROBP-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(N)N=C1N1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
Topological Polar Surface Area: 96.7

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 396.0±45.0 °C at 760 mmHg
Flash Point: 193.3±28.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-amino-2-(pyrrolidin-1-yl)thiazole-5-carboxylate Pricemore >>

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